Cas no 941996-37-8 (4-cyclopentyl(methyl)sulfamoyl-N-(2-methoxy-5-nitrophenyl)benzamide)

• Product Name: 4-cyclopentyl(methyl)sulfamoyl-N-(2-methoxy-5-nitrophenyl)benzamide
• CAS No: 941996-37-8
• MF: C₂₀H₂₃N₃O₆S
• MW: 433.478123903275
• CID: 5502974
• Update Time: 2025-06-12

4-cyclopentyl(methyl)sulfamoyl-N-(2-methoxy-5-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[cyclopentyl(methyl)sulfamoyl]-N-(2-methoxy-5-nitrophenyl)benzamide
• 4-cyclopentyl(methyl)sulfamoyl-N-(2-methoxy-5-nitrophenyl)benzamide

• Inchi： 1S/C20H23N3O6S/c1-22(15-5-3-4-6-15)30(27,28)17-10-7-14(8-11-17)20(24)21-18-13-16(23(25)26)9-12-19(18)29-2/h7-13,15H,3-6H2,1-2H3,(H,21,24)
• InChI Key： UDJMVGRNYLUFJP-UHFFFAOYSA-N
• SMILES： C(NC1=CC([N+]([O-])=O)=CC=C1OC)(=O)C1=CC=C(S(N(C2CCCC2)C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-cyclopentyl(methyl)sulfamoyl-N-(2-methoxy-5-nitrophenyl)benzamide

4-Cyclopentyl(methyl)sulfamoyl-N-(2-methoxy-5-nitrophenyl)benzamide: A Comprehensive Overview

4-Cyclopentyl(methyl)sulfamoyl-N-(2-methoxy-5-nitrophenyl)benzamide (CAS No. 941996-37-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and autoimmune diseases. This article aims to provide a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of 4-cyclopentyl(methyl)sulfamoyl-N-(2-methoxy-5-nitrophenyl)benzamide is composed of a benzamide core substituted with a cyclopentyl(methyl)sulfamoyl group and a 2-methoxy-5-nitrophenyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The cyclopentyl(methyl)sulfamoyl group is known for its ability to enhance lipophilicity and improve cell membrane permeability, while the 2-methoxy-5-nitrophenyl substituent contributes to the compound's electronic and steric properties, influencing its reactivity and biological activity.

In terms of synthesis, 4-cyclopentyl(methyl)sulfamoyl-N-(2-methoxy-5-nitrophenyl)benzamide can be prepared through a multi-step process involving the reaction of 4-cyclopentyl(methyl)sulfamoylbenzoic acid with 2-methoxy-5-nitroaniline. The synthesis typically involves the formation of an amide bond via coupling reactions using coupling agents such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC). Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to improve yield and purity, making the compound more accessible for large-scale production.

The biological activities of 4-cyclopentyl(methyl)sulfamoyl-N-(2-methoxy-5-nitrophenyl)benzamide have been extensively studied in both in vitro and in vivo models. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in activated immune cells. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-cyclopentyl(methyl)sulfamoyl-N-(2-methoxy-5-nitrophenyl)benzamide has also been investigated for its potential as an immunomodulatory agent. Studies have demonstrated that it can modulate the activity of immune cells, particularly T lymphocytes, by altering their proliferation and cytokine production. This property makes it a promising candidate for the development of new immunotherapies for autoimmune diseases.

The pharmacokinetic properties of 4-cyclopentyl(methyl)sulfamoyl-N-(2-methoxy-5-nitrophenyl)benzamide have also been evaluated to assess its suitability for clinical applications. Preclinical studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, toxicological studies have indicated that it has a low toxicity profile at therapeutic doses, further supporting its potential for clinical development.

In recent years, several research groups have explored the structure-activity relationships (SARs) of 4-cyclopentyl(methyl)sulfamoyl-N-(2-methoxy-5-nitrophenyl)benzamide. These studies have aimed to identify key structural features that contribute to its biological activities and to optimize its pharmacological properties. For instance, modifications to the cyclopentyl ring or the sulfamoyl group have been shown to enhance anti-inflammatory activity while reducing potential side effects. Such insights are crucial for the rational design of more potent and selective analogs.

The clinical development of 4-cyclopentyl(methyl)sulfamoyl-N-(2-methoxy-5-nitrophenyl)benzamide is currently at an early stage, with several preclinical studies providing encouraging results. However, further research is needed to fully understand its mechanisms of action and to evaluate its safety and efficacy in human subjects. Clinical trials are expected to provide valuable data on its therapeutic potential and guide future drug development efforts.

In conclusion, 4-cyclopentyl(methyl)sulfamoyl-N-(2-methoxy-5-nitrophenyl)benzamide (CAS No. 941996-37-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents for inflammatory and autoimmune diseases. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual clinical application.